Cas no 958266-09-6 (4-Chloro-3-(phenylmethoxy)pyridine)

• Product Name: 4-Chloro-3-(phenylmethoxy)pyridine
• CAS No: 958266-09-6
• MF: C₁₂H₁₀ClNO
• MW: 219.666902065277
• MDL: MFCD12923126
• CID: 69691
• PubChem ID: 23642583
• Update Time: 2025-06-08

4-Chloro-3-(phenylmethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-3-(phenylmethoxy)pyridine
• 4-chloro-3-phenylmethoxypyridine
• 3-benzyloxy-4-chloropyridine
• 4-Chloro-3-(phenylmethoxy)pyridine (ACI)
• 3-(Benzyloxy)-4-chloropyridine
• 958266-09-6
• DTXSID00635295
• DB-080347

• MDL： MFCD12923126
• Inchi： 1S/C12H10ClNO/c13-11-6-7-14-8-12(11)15-9-10-4-2-1-3-5-10/h1-8H,9H2
• InChI Key： CDOQJEITYQJUNR-UHFFFAOYSA-N
• SMILES： ClC1C(OCC2C=CC=CC=2)=CN=CC=1

Computed Properties

• Exact Mass: 219.04500
• Monoisotopic Mass: 219.0450916g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 22.1Ų

Experimental Properties

• Density: 1.225
• PSA: 22.12000
• LogP: 3.31400

Additional information on 4-Chloro-3-(phenylmethoxy)pyridine

Introduction to 4-Chloro-3-(phenylmethoxy)pyridine (CAS No. 958266-09-6)

4-Chloro-3-(phenylmethoxy)pyridine, identified by its Chemical Abstracts Service (CAS) number 958266-09-6, is a significant compound in the realm of pharmaceutical and agrochemical research. This heterocyclic organic molecule features a pyridine core substituted with a chloro group at the 4-position and a phenylmethoxy (benzyl alcohol-derived) group at the 3-position. Its unique structural attributes make it a valuable intermediate in the synthesis of various biologically active molecules, particularly in the development of novel therapeutic agents.

The< strong>pyridine moiety is a cornerstone in medicinal chemistry due to its prevalence in numerous pharmacologically relevant compounds. The nitrogen atom in the pyridine ring contributes to hydrogen bonding capabilities, enhancing interactions with biological targets such as enzymes and receptors. The presence of the< strong>chloro substituent at the 4-position introduces electrophilic characteristics, making this position susceptible to nucleophilic substitution reactions, which are pivotal in constructing more complex molecular architectures.

The< strong>phenylmethoxy group, alternatively known as benzyl alcohol derivative, adds both lipophilicity and steric bulk to the molecule. This group is commonly found in pharmaceuticals due to its ability to modulate pharmacokinetic properties, including solubility and metabolic stability. The combination of these structural features in< strong>4-Chloro-3-(phenylmethoxy)pyridine positions it as a versatile building block for drug discovery efforts.

In recent years, there has been growing interest in developing small-molecule inhibitors targeting protein-protein interactions (PPIs), which play crucial roles in various disease pathways. The< strong>4-Chloro-3-(phenylmethoxy)pyridine scaffold has been explored as a potential lead compound in this context. For instance, studies have demonstrated its utility in generating inhibitors of kinases and other enzymes involved in cancer signaling pathways. The chloro and phenylmethoxy groups provide handles for further derivatization, allowing chemists to optimize potency and selectivity.

The agrochemical sector has also leveraged derivatives of< strong>4-Chloro-3-(phenylmethoxy)pyridine. Researchers have synthesized analogs that exhibit herbicidal and fungicidal properties, contributing to the development of next-generation crop protection agents. These studies highlight the compound's adaptability across different domains of applied chemistry.

The synthesis of< strong>4-Chloro-3-(phenylmethoxy)pyridine typically involves multi-step organic transformations starting from readily available precursors. One common approach involves the palladium-catalyzed cross-coupling of halogenated pyridines with benzyl alcohol derivatives, followed by functional group interconversion to introduce the chloro substituent. Advances in catalytic systems have improved both efficiency and yield, making large-scale production feasible for research and industrial applications.

The pharmacological profile of< strong>4-Chloro-3-(phenylmethoxy)pyridine has been scrutinized through computational modeling and experimental screening. Virtual screening techniques have identified potential binding pockets on target proteins, guiding medicinal chemists in designing more refined derivatives. Experimental validation through high-throughput screening (HTS) has corroborated these predictions, underscoring the compound's promise as a pharmacophore.

In conclusion, 4-Chloro-3-(phenylmethoxy)pyridine (CAS No. 958266-09-6) stands out as a pivotal intermediate with broad utility across pharmaceutical and agrochemical research. Its well-defined structural features enable diverse synthetic pathways and biological applications, positioning it as a cornerstone compound for future drug discovery initiatives.